(S)-8-Amino-6-azaspiro[3.4]octan-5-one

• IUPAC Name: (8S)-8-amino-6-azaspiro[3.4]octan-5-one
• InChI: InChI=1S/C7H12N2O/c8-5-4-9-6(10)7(5)2-1-3-7/h5H,1-4,8H2,(H,9,10)/t5-/m1/s1
• InChI Key: DBJORCIZFLDOKK-RXMQYKEDSA-N
• Canonical SMILES: C1CC2(C1)C(CNC2=O)N
• Isomeric SMILES: C1CC2(C1)[C@@H](CNC2=O)N
• Molecular Formula: C7H12N2O
• Molecular Weight: 140.18 g/mol

Description

“(S)-8-Amino-6-azaspiro[3.4]octan-5-one” is a spiro compound, which is a type of chemical compound that features two rings sharing a single atom. The “aza” prefix indicates the presence of a nitrogen atom in the ring structure. The “amino” group (NH2) and the “one” suffix suggest the presence of an amine group and a ketone group, respectively.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, would consist of a spiro ring system with a total of seven carbon atoms and one nitrogen atom. The presence of the “one” suffix in the name suggests a carbonyl group (C=O), and the “8-Amino” indicates an amine group (NH2) attached to the eighth carbon in the ring.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The amine group might participate in reactions such as acid-base reactions, alkylation, acylation, and others. The ketone group could be involved in reactions such as nucleophilic addition, reduction, oxidation, and others.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure and functional groups. For instance, the presence of polar functional groups like the amine and ketone could influence its solubility, boiling point, melting point, and other properties.

Scientific Research Applications

Analgesic Development

The compound has been studied for its potential role in enhancing the antinociceptive effects of opioids like morphine. .

Chemical Synthesis

This spirocyclic compound serves as a versatile intermediate in organic synthesis. .

Drug Tolerance Studies

As an antagonist of sigma-1 receptors, (S)-8-Amino-6-azaspiro[3.4]octan-5-one can be used to study the mechanisms of drug tolerance, particularly in the context of opioid usage. .

Antitubercular Lead Identification

The structural motif of this compound has been explored for its potential in developing new antitubercular agents. .

Mechanism of Action

Without specific context, it’s challenging to determine the mechanism of action of this compound. If it’s a drug or a biologically active compound, its mechanism of action would depend on how it interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and storage would be necessary to ensure safety.